Cas no 1334373-76-0 (2-(2-chloro-6-fluorophenyl)-1-(4-{2-(propan-2-yl)-1H-imidazol-1-ylmethyl}piperidin-1-yl)ethan-1-one)

• Product Name: 2-(2-chloro-6-fluorophenyl)-1-(4-{2-(propan-2-yl)-1H-imidazol-1-ylmethyl}piperidin-1-yl)ethan-1-one
• CAS No: 1334373-76-0
• MF: C₂₀H₂₅ClFN₃O
• MW: 377.883407354355
• CID: 5906672
• PubChem ID: 56724048
• Update Time: 2025-05-30

2-(2-chloro-6-fluorophenyl)-1-(4-{2-(propan-2-yl)-1H-imidazol-1-ylmethyl}piperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-6-fluorophenyl)-1-[4-[(2-propan-2-ylimidazol-1-yl)methyl]piperidin-1-yl]ethanone
• AKOS024519536
• 2-(2-chloro-6-fluorophenyl)-1-(4-((2-isopropyl-1H-imidazol-1-yl)methyl)piperidin-1-yl)ethanone
• 2-(2-chloro-6-fluorophenyl)-1-(4-{[2-(propan-2-yl)-1H-imidazol-1-yl]methyl}piperidin-1-yl)ethan-1-one
• 1334373-76-0
• VU0521352-1
• F5822-0981
• 2-(2-chloro-6-fluorophenyl)-1-(4-{2-(propan-2-yl)-1H-imidazol-1-ylmethyl}piperidin-1-yl)ethan-1-one

• Inchi： 1S/C20H25ClFN3O/c1-14(2)20-23-8-11-25(20)12-15-6-9-24(10-7-15)13-18(26)19-16(21)4-3-5-17(19)22/h3-5,8,11,14-15H,6-7,9-10,12-13H2,1-2H3
• InChI Key： IDRLNMFUBOMXKD-UHFFFAOYSA-N
• SMILES： C(N1CCC(CN2C(C(C)C)=NC=C2)CC1)C(=O)C1=C(F)C=CC=C1Cl

Computed Properties

• Exact Mass: 377.1670183g/mol
• Monoisotopic Mass: 377.1670183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 38.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-(2-chloro-6-fluorophenyl)-1-(4-{2-(propan-2-yl)-1H-imidazol-1-ylmethyl}piperidin-1-yl)ethan-1-one

Professional Introduction to Compound with CAS No. 1334373-76-0 and Product Name: 2-(2-chloro-6-fluorophenyl)-1-(4-{2-(propan-2-yl)-1H-imidazol-1-ylmethyl}piperidin-1-yl)ethan-1-one

The compound in question, identified by the CAS number 1334373-76-0, is a sophisticated organic molecule with a complex structural framework. This chemical entity, formally named 2-(2-chloro-6-fluorophenyl)-1-(4-{2-(propan-2-yl)-1H-imidazol-1-ylmethyl}piperidin-1-yl)ethan-1-one, represents a significant advancement in the realm of medicinal chemistry. Its molecular architecture incorporates multiple functional groups, including a chloro and fluoro substituent on the phenyl ring, an imidazole moiety linked to a piperidine ring, and an acetyl group, which collectively contribute to its unique pharmacological properties.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The presence of the imidazole and piperidine rings in this compound suggests potential applications in targeting biological pathways involving these scaffolds. Imidazole derivatives are well-documented for their role in various pharmacological contexts, including antifungal, antiviral, and anticancer therapies. Similarly, piperidine-based compounds have been extensively explored for their activity against a range of diseases, particularly neurological disorders and infections.

The specific substitution pattern on the phenyl ring, featuring both chloro and fluoro atoms, is particularly noteworthy. These electronegative atoms not only influence the electronic properties of the molecule but also play a crucial role in modulating its interactions with biological targets. The fluoro atom, in particular, is known for its ability to enhance metabolic stability and binding affinity, making it a favored substituent in drug design. In contrast, the chloro group can introduce lipophilicity and serve as a handle for further derivatization.

In the context of contemporary research, this compound has garnered attention due to its potential as a lead molecule for further optimization. The combination of an acetyl group at one end of the molecule and the imidazole-piperidine core at the other creates a versatile platform for structure-based drug design. Computational modeling studies have suggested that this compound may exhibit binding affinity to enzymes and receptors relevant to inflammatory diseases and cancer. These preliminary findings align with broader trends in medicinal chemistry where multitarget engagement is sought to achieve synergistic therapeutic effects.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for developing next-generation therapeutics. The presence of multiple reactive sites allows for selective functionalization, enabling chemists to fine-tune its pharmacological profile. For instance, modifications at the acetyl group could alter its solubility and metabolic fate, while changes to the imidazole or piperidine rings could enhance target specificity. Such flexibility is invaluable in the iterative process of drug development.

The synthesis of this compound represents a testament to the ingenuity of modern organic synthesis techniques. The multi-step process involves strategic bond-forming reactions, including nucleophilic substitutions and condensations, which highlight the synthetic prowess required to construct such intricate molecules. Advances in catalysis have further streamlined these reactions, making it feasible to produce complex derivatives on a scalable basis.

From a biological perspective, understanding how this compound interacts with cellular machinery is paramount. Initial in vitro studies have demonstrated promising results regarding its ability to modulate enzyme activity relevant to disease pathways. For example, preliminary assays suggest that it may inhibit kinases involved in cancer progression or modulate immune responses in inflammatory conditions. These observations warrant further investigation into its mechanism of action and potential therapeutic applications.

The integration of computational chemistry into drug discovery has accelerated the process of identifying promising candidates like this one. Molecular docking simulations have been employed to predict binding modes and affinities for various biological targets. These virtual screening approaches complement traditional high-throughput screening methods by providing rapid insights into molecular interactions. The predictive power of such simulations has been validated by several high-profile drug development programs.

As research progresses, it is anticipated that derivatives of this compound will be explored for their potential clinical utility. The ability to modify different parts of its structure while maintaining core pharmacophoric elements offers a robust strategy for generating a series of analogs with optimized properties. This iterative approach is central to modern drug design pipelines and has led to numerous successful therapeutics over recent decades.

In conclusion,1334373-76-0 represents a fascinating example of how structural complexity can be leveraged to develop novel pharmaceuticals. Its unique combination of functional groups and biological relevance positions it as a valuable asset in ongoing medicinal chemistry efforts. As our understanding of disease mechanisms deepens and synthetic methodologies evolve, compounds like this one will continue to play a pivotal role in shaping future treatments.